Cas no 70685-06-2 (4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid)

• Product Name: 4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid
• CAS No: 70685-06-2
• MF: C₈H₇ClO₃S
• MW: 218.657380342484
• MDL: MFCD03964581
• CID: 570848
• PubChem ID: 2384324
• Update Time: 2025-04-19

4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenebutanoicacid, 5-chloro-g-oxo-
• 4-(5-Chloro-2-thienyl)-4-oxobutyric acid
• 4-(5-Chlorothiophen-2-yl)-4-oxobutanoic acid
• 2-Thiophenebutanoic acid, 5-chloro-gamma-oxo-
• 4-(5-Chloro-2-thienyl)-4-oxobutanoic acid
• 4-(5-Chloro-thiophen-2-yl)-4-oxo-butyric acid
• NCGC00320150-01
• 70685-06-2
• CS-0219713
• HMS1408K19
• Z56886344
• MFCD03964581
• 4-(5-CHLORO-2-THIENYL)-4-OXOBUTYRICACID
• A-oxo-2-thiophenebutanoic acid
• 5-Chloro-
• AKOS008966837
• 4-(5-chlorothiophen-2-yl)-4-oxobutanoicacid
• 4-(5-chloro-2-thienyl)-4-oxobutyric acid, AldrichCPR
• 4-(5-chloranylthiophen-2-yl)-4-oxidanylidene-butanoic acid
• Enamine_005167
• EN300-04754
• 4-(5-chloro-2-thiophenyl)-4-oxobutanoic acid
• A836962
• DTXSID20368356
• QVRXRXKGJQLWMJ-UHFFFAOYSA-N
• SCHEMBL11232468
• IDI1_007754
• AB01317017-02
• 4-(5-chloro-2-thienyl)-4-ketobutyric acid
• 5-Chloro-gamma-oxo-2-thiophenebutanoic acid
• 4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid

• MDL： MFCD03964581
• Inchi： 1S/C8H7ClO3S/c9-7-3-2-6(13-7)5(10)1-4-8(11)12/h2-3H,1,4H2,(H,11,12)
• InChI Key： QVRXRXKGJQLWMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCC(=O)O)=O)S1

Computed Properties

• Exact Mass: 217.98000
• Monoisotopic Mass: 217.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Melting Point: 119-120°C
• Boiling Point: 435.4℃ at 760 mmHg
• PSA: 82.61000
• LogP: 2.44900

4-(5-Chlorothiophen-2-yl)-4-oxobutanoic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives